BENG“E Safety Operating Guide

Check Availability & Pricing
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Compound of Interest

Compound Name: 4-Pyrimidinol, 6-methyl-5-nitro-
Cat. No.: B13091916
Get Quote
\ J

Part 1: Executive Summary & Immediate Action

Status:High Caution Required Primary Hazard: Potential Energetic/Reactive Material (Nitro-
substituted Heterocycle). Disposal Method: High-Temperature Incineration (Destructive
Oxidation). RCRA Classification: Likely D001 (Ignitable) or DO03 (Reactive); User
Characterization Required.

IMMEDIATE ACTION CARD If you have old, crystallized, or dried-out containers of this
compound:

DO NOT scrape threads or force open stuck caps (friction sensitivity risk).

DO NOT dispose of down the drain (aquatic toxicity/regulatory violation).

DO NOT mix with strong oxidizers, reducing agents, or strong bases.[1]

Isolate the container in a secondary containment tray within a fume hood.

Contact your EHS (Environmental Health & Safety) officer immediately for a "High Hazard"
pickup.
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Part 2: Chemical Profile & Hazard Identification

To dispose of 6-methyl-5-nitro-4-pyrimidinol (CAS: 14631-43-7) safely, you must understand
why it poses a risk. This is not a standard organic waste; it is a functionalized nitro-aromatic.

The "Nitro" Factor (Causality of Hazard)

The presence of the nitro group (

) on the pyrimidine ring (a nitrogen-rich heterocycle) introduces a positive oxygen balance to
the molecule.

o Energetic Potential: Nitro-pyrimidines are structurally related to high-energy materials (e.g.,
LLM-105, a nitropyrazine derivative).[1] While 6-methyl-5-nitro-4-pyrimidinol is generally
stable as a wet intermediate, dry crystals can be shock-sensitive or thermally unstable.

e Tautomerism: The compound exists in equilibrium between the pyrimidinol (hydroxyl) and
pyrimidinone (ketone) forms. This affects solubility and reactivity with bases.

o Thermal Instability: Nitro compounds can decompose exothermically. Avoid rotary
evaporation to complete dryness without a blast shield.

Quantitative Data Profile
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Property

Value

Implication for Disposal

Molecular Formula

High Nitrogen/Oxygen content

implies oxidation potential.

Physical State

Solid (Yellow/Orange powder)

Dust explosion hazard;

inhalation risk.

Moderate in polar organics

Compatible with organic waste

Solubility streams (check compatibility).
(DMSO, MeOH)
[1]
] ] Do not heat to determine MP;

Melting Point >200°C (Decomposes) N ]
decomposition may be violent.
Reacts with strong bases;

Acidity (pKa) Acidic (OH group) avoid mixing with alkaline

waste.

Part 3: Pre-Disposal Stabilization & Handling

Before moving the chemical to a waste drum, you must stabilize it to prevent accidental

initiation or exposure.[1]

Protocol A: Solid Waste (Pure Compound)

« Condition: Dry powder in original bottle.

o Action:

o

[e]

opening/disposal.

[e]

o

[¢]

If container is clean, tape the lid securely.[1]

Label as "Solid Waste: Toxic, Potential Reactive."[1]

Inspect the container for crystal formation on the cap (shock hazard).

If crystals are present, STOP.[1] Treat as an explosive hazard. Contact EHS for remote

Place the bottle inside a clear plastic bag (secondary containment).
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Protocol B: Solution Waste (Reaction Mixtures)

o Condition: Dissolved in solvent (e.g., Methanol, DCM).[1]
e Action:

o Quenching: Ensure no unreacted reagents (like thionyl chloride or strong bases) are
present. Quench carefully.

o Solvent Check: Verify the solvent is compatible with incineration. Halogenated solvents
(DCM) must be segregated from non-halogenated ones (Methanol/Acetone) depending on
your facility's rules.

o Concentration:DO NOT concentrate to dryness. Leave at least 10-20% solvent to
desensitize the nitro compound.

Part 4: Disposal Workflow (The Core Protocol)

This workflow ensures compliance with EPA/RCRA regulations and minimizes physical risk.

Step-by-Step Disposal Procedure

o Waste Stream Characterization:
o Conduct a "Waste Determination" as required by 40 CFR § 262.11.

o Presumptive Classification: Due to the nitro group, classify as D001 (Ignitable) or DO03
(Reactive) unless testing proves otherwise.[1]

o Toxic Characteristic: If the synthesis involved heavy metals, check for D004-D011 codes.

[1]
o Packaging:
o Use UN-rated containers (e.g., HDPE drums or amber glass for smaller quantities).[1]
o Segregation: Keep separate from oxidizers (nitric acid, peroxides) and strong bases.[1]

e Labeling:
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o Apply a hazardous waste label.[2][3]
o Mandatory Text: "Hazardous Waste - 4-Pyrimidinol, 6-methyl-5-nitro-."
o Hazard Checkboxes: Check "Toxic" and "Ignitable/Reactive."

+ Final Disposal (Off-Site):

o The only acceptable destruction method is Incineration at a permitted TSDF (Treatment,
Storage, and Disposal Facility).[1]

o Prohibited: Landfill (unless stabilized/treated), Sewer discharge.[1]

Visual Workflow: Waste Stream Decision Tree

Waste: 6-methyl-5-nitro-4-pyrimidinol

Physical State?

Solid / Dry Powder Solution / Reaction Mix

Crystals on Cap? Solvent Type?

STOP: Shock Sensitive Hazard
Contact EHS for Bomb Squad/Remote Open

Double Bag -> High Hazard Solid Stream Halogenated (DCM, Chloroform)
(Incineration) Segregate -> Halo Waste

Non-Halo (MeOH, Acetone)
Segregate -> Flammable Waste

Click to download full resolution via product page

Caption: Decision logic for classifying and packaging nitro-pyrimidine waste streams.
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Part 5: Regulatory Compliance (RCRA)

In the United States, strict adherence to the Resource Conservation and Recovery Act (RCRA)
is mandatory.[1]

o Listed Waste: This specific CAS is not explicitly P-listed or U-listed.
o Characteristic Waste: You must classify based on characteristics:
o D001 (Ignitable): If the waste is a liquid with flash point < 60°C (common if in solvent).

o D003 (Reactive): If the solid is determined to be unstable or capable of detonation.[4]
Recommendation: Manage as D003 to ensure safest handling by the disposal vendor.

o Generator Status: The quantity of this waste counts toward your facility's monthly generation
status (VSQG, SQG, or LQG).[1]

Part 6: Emergency Contingencies
Spill Response (Solid Powder)

o Evacuate: Clear the area of non-essential personnel.

o PPE: Wear nitrile gloves (double gloved), safety goggles, and a lab coat.[1] Use a NIOSH
N95 or P100 respirator if dust is visible.

» Containment: Do not dry sweep (static/friction risk). Cover with a wet paper towel or oil-
dampened absorbent to suppress dust.

o Cleanup: Scoop carefully into a plastic waste container. Wipe area with water and detergent.
Exposure First Aid

¢ Inhalation: Move to fresh air. Nitro compounds can cause methemoglobinemia (blue
skin/lips). Seek medical attention.

o Skin Contact: Wash with soap and water for 15 minutes.[5] Nitro compounds absorb through
skin.
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Eye Contact: Rinse for 15 minutes.[5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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